5-Bromo-3,3-dimethyl-2,3-dihydrobenzofuran-7-carbaldehyde

• Molecular Formula: C11H11BrO2
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 5-bromo-3,3-dimethyl-2H-1-benzofuran-7-carbaldehyde
• InChI: InChI=1S/C11H11BrO2/c1-11(2)6-14-10-7(5-13)3-8(12)4-9(10)11/h3-5H,6H2,1-2H3
• InChI Key: ICIRZIZWOSQVNC-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C21)Br)C=O)C

Description

5-Bromo-3,3-dimethyl-2,3-dihydrobenzofuran-7-carbaldehyde is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, cooled (ice-bath) solution of 5-bromo-3,3-dimethyl-2,3-dihydrobenzofuran (Intermediate 2, 0.4 g, 1.57 mmol) in anhydrous dichloromethane(4 mL), titanium tetrachloride (0.172 mL, 1.57 mmol) was added followed by dichloromethyl ether (0.14 mL, 1.57 mmol). The reaction mixture was allowed to warm to room temperature and at the end of 3 hr, the reaction mixture was poured into iced water and extracted with diethyl ether. The organic phase was washed with brine, dried over anhydrous sodium sulfate, filtered and evaporated to a residue that on flash column chromatography using 2.5% ethyl acetate in hexane as the eluent afforded the title compound (0.25 g, 63%).